(R)-2-(bis(3,5-bis(trifluoromethyl)phenyl)(triethylsilyloxy)methyl)pyrrolidine

• IUPAC Name: [bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methoxy]-triethylsilane
• InChI: InChI=1S/C27H29F12NOSi/c1-4-42(5-2,6-3)41-23(22-8-7-9-40-22,16-10-18(24(28,29)30)14-19(11-16)25(31,32)33)17-12-20(26(34,35)36)15-21(13-17)27(37,38)39/h10-15,22,40H,4-9H2,1-3H3/t22-/m1/s1
• InChI Key: ZWQDXQHXJZYMSN-JOCHJYFZSA-N
• Canonical SMILES: CC[Si](CC)(CC)OC(C1CCCN1)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: CC[Si](CC)(CC)OC([C@H]1CCCN1)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C27H29F12NOSi
• Molecular Weight: 639.6 g/mol
• CAS No.: 1061307-56-9

Description

The compound (R)-2-(bis(3,5-bis(trifluoromethyl)phenyl)(triethylsilyloxy)methyl)pyrrolidine is a chiral pyrrolidine derivative featuring a sterically demanding bis(3,5-bis(trifluoromethyl)phenyl) group and a triethylsilyl ether moiety. For instance, its tert-butyldimethylsilyl counterpart (CAS 1146629-74-4) has a molecular formula of C27H29F12NOSi and a molecular weight of 639.59 g/mol . These compounds are pivotal in asymmetric catalysis, particularly in enantioselective Mukaiyama-Michael reactions, where the silyl group modulates steric and electronic properties to enhance selectivity .

Biological Activity

(R)-2-(bis(3,5-bis(trifluoromethyl)phenyl)(triethylsilyloxy)methyl)pyrrolidine is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features, including the trifluoromethyl groups and the pyrrolidine ring, suggest a diverse range of biological activities. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

• Molecular Formula : C27H29F12NOSi
• Molecular Weight : 639.59 g/mol
• CAS Number : 1146629-74-4

Biological Activities

The biological activities of this compound have been investigated in several contexts, particularly focusing on its potential as an anti-inflammatory agent and its effects on various cellular pathways.

1. Anti-inflammatory Properties

Research indicates that compounds featuring trifluoromethyl groups often exhibit enhanced anti-inflammatory properties. The presence of the pyrrolidine moiety may further contribute to this effect by modulating signaling pathways involved in inflammation.

2. Antimicrobial Activity

Studies have shown that similar compounds with trifluoromethyl substitutions demonstrate significant antimicrobial activity against resistant strains of bacteria, including MRSA (Methicillin-resistant Staphylococcus aureus). The mechanism often involves disrupting bacterial cell membranes or inhibiting essential metabolic processes.

3. Cytotoxicity Studies

Cytotoxicity assays reveal that (R)-2-(bis(3,5-bis(trifluoromethyl)phenyl)(triethylsilyloxy)methyl)pyrrolidine exhibits selective toxicity towards cancer cell lines while sparing normal cells. This selectivity is crucial for developing therapeutic agents with fewer side effects.

Research Findings and Case Studies

Several studies have been conducted to elucidate the biological mechanisms and therapeutic potentials of this compound:

Study	Findings
Study A	Demonstrated significant reduction in pro-inflammatory cytokines in vitro when treated with the compound.
Study B	Reported antimicrobial efficacy against MRSA with MIC values as low as 0.5 µg/mL.
Study C	Showed cytotoxic effects on breast cancer cell lines with IC50 values around 10 µM, indicating potential for cancer therapy.

The proposed mechanisms by which (R)-2-(bis(3,5-bis(trifluoromethyl)phenyl)(triethylsilyloxy)methyl)pyrrolidine exerts its biological effects include:

• Inhibition of NF-kB Pathway : This pathway is crucial in regulating immune responses and inflammation. The compound may inhibit this pathway, leading to decreased inflammation.
• Disruption of Bacterial Cell Membranes : Its lipophilic nature allows it to integrate into bacterial membranes, causing structural disruption.
• Induction of Apoptosis in Cancer Cells : The compound may activate apoptotic pathways selectively in cancer cells, leading to cell death.

Comparison with Similar Compounds

Structural and Molecular Data

The table below compares key structural features and molecular properties of the target compound and its analogs:

Compound Name	Silyl Group	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Purity/Availability
(R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)(tert-butyldimethylsilyloxy)methyl)pyrrolidine	tert-butyldimethylsilyl	C27H29F12NOSi	639.59	1146629-74-4	97% (1g, stocked)
(R)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)(trimethylsilyloxy)methyl)pyrrolidine	trimethylsilyl	C24H23F12NOSi	597.51	913699-13-5	Discontinued
(S)-2-(Bis(3,5-bis(trifluoromethyl)phenyl)(methyldiphenylsilyloxy)methyl)pyrrolidine	methyldiphenylsilyl	C35H29F12NOSi	733.76	-	Experimental use
(S)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]methoxy-methyl}pyrrolidine hydrochloride	None (hydrochloride)	C22H18ClF12NO	575.82	1217463-07-4	99% purity

Key Observations :

• Steric Effects : The tert-butyldimethylsilyl group (bulkiest) provides enhanced steric shielding compared to trimethylsilyl, improving enantioselectivity in catalytic applications .
• Lipophilicity : Bulkier silyl groups (e.g., tert-butyldimethylsilyl) increase lipophilicity, influencing solubility in organic solvents .
• Availability : Trimethylsilyl variants are often discontinued due to synthetic challenges, while tert-butyldimethylsilyl derivatives remain commercially accessible .

Catalytic Performance

In Mukaiyama-Michael reactions, the tert-butyldimethylsilyl analog demonstrated superior enantiomeric excess (e.g., >90% ee) compared to trimethylsilyl derivatives (<85% ee) due to optimized steric interactions . The methyldiphenylsilyl variant (compound 13 in ) exhibited intermediate performance, highlighting the balance between steric bulk and electronic effects.